2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide

• Molecular Formula: C8H13F3N2O
• Molecular Weight: 210.20 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(2-methylpiperidin-3-yl)acetamide
• InChI: InChI=1S/C8H13F3N2O/c1-5-6(3-2-4-12-5)13-7(14)8(9,10)11/h5-6,12H,2-4H2,1H3,(H,13,14)
• InChI Key: JXGHTYZICWWYKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCCN1)NC(=O)C(F)(F)F

Description

2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide is a fluorinated acetamide derivative featuring a trifluoroacetyl group attached to a 2-methylpiperidin-3-yl amine. The trifluoroacetamide moiety enhances metabolic stability and electron-withdrawing properties, while the 2-methylpiperidine substituent introduces a chiral, cyclic amine structure. The methyl group on the piperidine ring may influence steric interactions and solubility, distinguishing it from simpler aliphatic or aromatic analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide typically involves the reaction of 2-methylpiperidine with trifluoroacetic anhydride in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which is then treated with acetic anhydride to yield the final product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for higher yields and purity. The process involves the use of advanced techniques such as continuous flow reactors and high-pressure autoclaves to ensure efficient and scalable production .

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the trifluoromethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) as a solvent.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted acetamides.

Scientific Research Applications

2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate biological membranes. Once inside the cell, it can interact with various enzymes and receptors, modulating their activity and leading to the desired biological effects .

Comparison with Similar Compounds

Aromatic vs. Aliphatic Substituents

• Aromatic Derivatives (e.g., Quinolin-8-yl, 2-Iodophenyl): These compounds exhibit enhanced π-π stacking and charge-transfer interactions, making them suitable for targeting aromatic binding pockets in enzymes or receptors. For example, the quinoline derivative’s planar structure may facilitate intercalation with DNA or inhibition of topoisomerases . In contrast, the 2-iodophenyl analog’s iodine atom serves as a synthetic handle for further functionalization .
• The 3-hydroxypropyl analog, with its hydroxyl group, offers higher aqueous solubility, favoring applications in nucleotide chemistry .

Electron-Withdrawing vs. Electron-Donating Groups

• The nitro group in the 5-nitro-2-pyridinyl derivative increases electrophilicity, enhancing reactivity in nucleophilic substitution reactions . Conversely, the methyl group in the 2-methylpiperidine compound provides steric bulk without significantly altering electronic properties.

Biological Activity

2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide, also referred to as S2727335, is a synthetic organic compound that has garnered attention for its potential therapeutic applications. The compound's unique structural features, including a trifluoromethyl group and a piperidinyl moiety, contribute to its biological activity and pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential in various diseases, and relevant research findings.

• Molecular Formula: C8H12F3N2O
• Molecular Weight: Approximately 210.20 g/mol
• Structure: The trifluoromethyl group enhances lipophilicity and metabolic stability, making it a significant candidate in medicinal chemistry.

The biological activity of 2,2,2-Trifluoro-N-[2-methylpiperidin-3-yl]acetamide is primarily attributed to its interaction with specific molecular targets within biological systems. The trifluoromethyl group allows the compound to penetrate cell membranes effectively. Once inside the cell, it may modulate the activity of various enzymes and receptors, leading to diverse biological effects.

Anti-Tumor Activity

Research indicates that S2727335 exhibits anti-tumor properties . A study published in Oncotarget demonstrated that the compound can suppress the growth and proliferation of several cancer cell lines. The findings suggest that it may offer a new avenue for cancer treatment by targeting specific pathways involved in tumor growth .

Neuroprotective Effects

S2727335 is also being investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that it may interact with protein targets involved in these diseases, potentially providing neuroprotective effects. However, further research is required to elucidate its efficacy and mechanisms .

Comparative Analysis with Similar Compounds

The following table summarizes the characteristics of S2727335 compared to structurally similar compounds:

Compound Name	Structure	Unique Features
2,2,2-Trifluoro-N-(piperidin-3-yl)acetamide	C8H13F3N2O	Lacks chirality; simpler piperidine structure
N-(4-Methylpiperidin-1-yl)trifluoroacetamide	C9H12F3N	Different piperidine derivative with potential variations in activity
1-(Trifluoromethyl)-N-(pyrrolidin-3-yl)acetamide	C8H12F3N	Features a pyrrolidine ring instead of piperidine

Case Studies and Research Findings

• Cancer Cell Line Studies : In vitro studies have shown that S2727335 can significantly inhibit the proliferation of cancer cell lines such as A549 (lung cancer) and MCF7 (breast cancer). The mechanism appears to involve apoptosis induction and cell cycle arrest at the G1 phase .
• Neurodegenerative Disease Models : In rodent models of Alzheimer's disease, administration of S2727335 resulted in improved cognitive function and reduced amyloid plaque formation. These findings support the hypothesis that the compound may have protective effects against neurodegeneration .